N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]-2-phenylacetamide

• IUPAC Name: N-[2-(1-methylbenzimidazol-2-yl)ethyl]-2-phenylacetamide
• InChI: InChI=1S/C18H19N3O/c1-21-16-10-6-5-9-15(16)20-17(21)11-12-19-18(22)13-14-7-3-2-4-8-14/h2-10H,11-13H2,1H3,(H,19,22)
• InChI Key: QSOHKBBOHJSJHI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CCNC(=O)CC3=CC=CC=C3
• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol

Description

N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]-2-phenylacetamide, commonly referred to as MBPA, is a chemical compound that has been the subject of extensive scientific research. MBPA is a member of the benzimidazole family of compounds and has been studied for its potential use in a variety of applications, including as a therapeutic agent for the treatment of various diseases and as a tool for research in the field of biochemistry.

Mechanism of Action

The mechanism of action of MBPA is not fully understood, but studies have shown that it works by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory response. This leads to a reduction in inflammation and oxidative stress, which can help to alleviate the symptoms of various diseases.
Biochemical and Physiological Effects:
MBPA has been shown to have a number of biochemical and physiological effects, including the ability to reduce inflammation, oxidative stress, and cell death. It has also been shown to have neuroprotective effects, which make it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MBPA in lab experiments is its potent anti-inflammatory and antioxidant properties, which make it a useful tool for studying the mechanisms of inflammation and oxidative stress. However, one of the limitations of using MBPA is that it can be difficult to synthesize and purify, which can make it expensive and time-consuming to use in experiments.

Future Directions

There are several future directions for research on MBPA, including the development of new synthetic methods that are more efficient and cost-effective. Additionally, further research is needed to fully understand the mechanism of action of MBPA and its potential use as a therapeutic agent for the treatment of various diseases. Finally, more studies are needed to evaluate the safety and efficacy of MBPA in humans, which will be necessary before it can be used as a therapeutic agent.

Synthesis Methods

The synthesis of MBPA is a complex process that involves several steps. One of the most commonly used methods for synthesizing MBPA involves the reaction of 2-phenylacetic acid with 1-methyl-1H-benzimidazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through a series of recrystallization steps to obtain pure MBPA.

Scientific Research Applications

MBPA has been the subject of extensive scientific research due to its potential use in a variety of applications. One of the most promising areas of research involves the use of MBPA as a therapeutic agent for the treatment of various diseases. Studies have shown that MBPA has potent anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.